2-methyl-N-(2-{1-[(4-methylphenyl)methyl]benzimidazol-2-yl}ethyl)propanamide

• IUPAC Name: 2-methyl-N-[2-[1-[(4-methylphenyl)methyl]benzimidazol-2-yl]ethyl]propanamide
• InChI: InChI=1S/C21H25N3O/c1-15(2)21(25)22-13-12-20-23-18-6-4-5-7-19(18)24(20)14-17-10-8-16(3)9-11-17/h4-11,15H,12-14H2,1-3H3,(H,22,25)
• InChI Key: ZMBDSVLGZZHWJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=CC=CC=C3N=C2CCNC(=O)C(C)C
• Molecular Formula: C21H25N3O
• Molecular Weight: 335.4 g/mol
• CAS No.: 861428-69-5

Description

2-methyl-N-(2-{1-[(4-methylphenyl)methyl]benzimidazol-2-yl}ethyl)propanamide is a useful research compound. Its molecular formula is C21H25N3O and its molecular weight is 335.451. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Organic Synthesis Methodologies

In the realm of organic synthesis, benzimidazole derivatives are utilized for their reactivity and potential in creating diverse molecular structures. For instance, the study by Katritzky, Szajda, and Lam (1993) demonstrates the β-lithiations of carboxamides leading to β-substituted-α,β-unsaturated amides, showcasing a method to introduce functionality and complexity into molecules (Katritzky, Szajda, & Lam, 1993).

Radiopharmaceutical Development

Benzimidazole derivatives have been explored for their potential in imaging and therapy in the medical field. Li et al. (2005) synthesized and evaluated radioiodinated nitroimidazole analogues as markers for tumor hypoxia, highlighting the role of these compounds in diagnosing and monitoring cancerous tissues (Li, Chu, Liu, & Wang, 2005).

DNA Interactions and Anticancer Properties

The interaction of benzimidazole derivatives with DNA and their anticancer properties have been a significant area of research. Paul et al. (2015) synthesized a series of new benzimidazole-based Schiff base copper(II) complexes and investigated their DNA binding, cellular DNA lesions, and cytotoxicity, showing potential for cancer treatment (Paul et al., 2015).

Antimicrobial Activities

Benzimidazole compounds have also been studied for their antimicrobial properties. For example, Dawbaa et al. (2021) synthesized novel thiazole derivatives with benzimidazole components and evaluated their antimicrobial and cytotoxic activities, demonstrating the versatility of these compounds in combating microbial infections (Dawbaa, Evren, Cantürk, & Yurttaş, 2021).

Mechanism of Action

Target of Action

Benzimidazole molecules, which are a key structural component of this compound, have been found to be effective against various strains of microorganisms . They are considered a capable class of bioactive heterocyclic compounds with a wide range of biological activities .

Mode of Action

The exact mode of action of this compound is currently unknown. Benzimidazole derivatives have been shown to inhibit enzymes involved in arachidonic acid metabolism, which plays a significant role in inflammation

Biochemical Pathways

It’s worth noting that benzimidazole molecules are a constituent of vitamin-b12 , suggesting that they may play a role in metabolic processes related to this essential nutrient.

Pharmacokinetics

The presence of the benzimidazole moiety could potentially influence these properties, as benzimidazole derivatives have been shown to have a wide range of biological activities .

Result of Action

Given the potential anti-inflammatory effects suggested by the inhibition of arachidonic acid metabolism , it’s possible that this compound could have a mitigating effect on inflammatory responses.